Cas no 152121-41-0 (1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione)
152121-41-0 structure
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Properties
Names and Identifiers
-
- 1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
- 1-(4-fluorophenyl)-2-pyridin-4-ylethane-1,2-dione
- (4-Fluorophenyl)-4-pyridinyl-ethanedione
- 1-(4-Fluorophenyl)-2-(4-pyridyl)ethanedial
- 152121-41-0
- SCHEMBL3053668
- DTXSID90472893
- PWXKRICWMZJIJO-UHFFFAOYSA-N
- 1-(4-Fluorophenyl)-2-(pyridin-4-yl)ethanedione
- 1-(4-fluorophenyl)-2-(4-pyridyl)ethanedione
- C13H8FNO2
- DB-258826
- 1-(4-fluorophenyl)-2-(4-pyridyl)-1,2-ethandione
- 1-(4-FLUOROPHENYL)-2-(PYRIDIN-4-YL)ETHANE-1,2-DIONE
- BS-50508
- 1-(4-FLUOROPHENYL)-2-(4-PYRIDINYL)-1,2-ETHANEDIONE
- +Expand
-
- MFCD08275988
- PWXKRICWMZJIJO-UHFFFAOYSA-N
- InChI=1S/C13H8FNO2/c14-11-3-1-9(2-4-11)12(16)13(17)10-5-7-15-8-6-10/h1-8H
- C1=C(C=CC(=C1)F)C(=O)C(=O)C2=CC=NC=C2
Computed Properties
- 229.05400
- 0
- 3
- 3
- 229.05390666g/mol
- 17
- 292
- 0
- 0
- 0
- 0
- 0
- 1
- 1.9
- 47Ų
Experimental Properties
- 2.28630
- 47.03000
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Price
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Related Literature
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Satoshi Horikoshi,Yoshinori Wada,Natsuko Watanabe,Hisao Hidaka,Nick Serpone New J. Chem., 2003,27, 1216-1223
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Babita Aneja,Bhumika Kumar,Mohamad Aman Jairajpuri,Mohammad Abid RSC Adv., 2016,6, 18364-18406
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4. Index
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Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
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Liang Yuan RSC Adv., 2015,5, 2434-2440
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Priscilla Johnston,Yuki Nishikami,Kei Saito Photochem. Photobiol. Sci., 2014,13, 1290-1296
152121-41-0 (1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione) Related Products
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- 13960-34-4(2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine)
- 14268-23-6(Methane, trinitro-,ion(1-), potassium (1:1))
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- 18102-22-2(Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-)
- 118283-03-7((R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate)
- 118688-56-5(1,3,5-Tri(phenylethynyl)benzene)
- 16191-76-7(N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine)
- 157021-61-9(2,6-Dichloro-4-(trifluoromethyl)benzonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:152121-41-0)1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
99%/99%
250mg/1g
163/436